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Cat. No.: B591320

Get Quote

A Comprehensive Overview for Researchers, Scientists, and Drug Development Professionals

Preamble: Situating Agrimol D in the Scientific
Landscape
Agrimol D emerges from the complex phytochemical tapestry of Agrimonia pilosa, a plant with

a rich history in traditional medicine.[1][2][3] As a member of the phloroglucinol derivative class,

Agrimol D belongs to a family of compounds recognized for their diverse and potent biological

activities.[1][4][5] While its sibling compound, Agrimol B, has garnered more extensive research

attention, a thorough understanding of Agrimol D is crucial for a complete appreciation of the

therapeutic potential held within Agrimonia pilosa. This guide aims to synthesize the current

knowledge on Agrimol D, providing a foundational resource for researchers and developers in

the pharmaceutical and natural products sectors. It will delve into its physicochemical

properties, its botanical origins, and the broader biological context of its chemical family, while

also highlighting the current gaps in scientific literature that represent opportunities for future

investigation.
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Part 1: Physicochemical Properties of Agrimol D
A solid understanding of a compound's physical and chemical characteristics is the bedrock of

any scientific investigation. This section details the known properties of Agrimol D.

Chemical Identity
IUPAC Name: 1-[3-[(3-acetyl-2,6-dihydroxy-4-methoxy-5-methylphenyl)methyl]-5-[[2,6-

dihydroxy-4-methoxy-3-methyl-5-(2-methylpropanoyl)phenyl]methyl]-2,4,6-

trihydroxyphenyl]-2-methylbutan-1-one[6]

CAS Number: 55576-64-2[6][7]

Molecular Formula: C₃₅H₄₂O₁₂[6][7]

Synonyms: Agrimol D[6]

Physicochemical Data
The following table summarizes the key physicochemical properties of Agrimol D, primarily

computed from publicly available databases.

Property Value Source

Molecular Weight 654.7 g/mol [6]

Monoisotopic Mass 654.26762677 Da [6]

XLogP3 7.1 [6]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[8]

Note on Data: Much of the available data on the physicochemical properties of Agrimol D is

computationally derived. Experimental validation of these properties is a necessary step in any

future research endeavor.
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Agrimol D is a naturally occurring compound isolated from Agrimonia pilosa Ledeb., a

perennial herb belonging to the Rosaceae family.[1][2] This plant, also known as hairyvein

agrimony, has a long history of use in traditional Chinese medicine for a variety of ailments,

including tumors, infections, and gastrointestinal disorders.[1][2][3]

Agrimonia pilosa is a rich source of a diverse array of secondary metabolites, which are broadly

categorized into:

Flavonoids: Including quercetin, isoquercitrin, and rutin, known for their antioxidant and

immunomodulatory effects.[1]

Triterpenes: Such as ursolic acid and corosolic acid, which have demonstrated potential in

improving glucose metabolism.[1]

Tannins: Contributing to the astringent properties of the plant.[1]

Phloroglucinol Derivatives: A class of phenolic compounds that includes the agrimols (A, B,

D, E, F, G).[1][9]

The presence of Agrimol D within this complex mixture of bioactive compounds suggests that

it may contribute to the overall therapeutic effects of Agrimonia pilosa extracts.

The Phloroglucinol Family of Agrimonia pilosa
The following diagram illustrates the relationship of Agrimol D to other major chemical classes

found in Agrimonia pilosa.
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Caption: Phytochemical landscape of Agrimonia pilosa.
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Part 3: Biological Activity and Potential Mechanisms
of Action - A Contextual Analysis
Direct experimental evidence for the biological activity and mechanism of action of Agrimol D
is currently limited in the published scientific literature. However, by examining the activities of

its structural analogs and the broader class of phloroglucinols from Agrimonia pilosa, we can

formulate a scientifically-grounded hypothesis regarding its potential therapeutic effects.

Insights from Related Compounds
Agrimol B: This closely related compound has been the subject of more extensive research.

Studies have shown that Agrimol B can impede the cell cycle progression of cancer cells,

suggesting potential anticancer properties.[10] It has also been investigated for its role in

adipogenesis and its effects on key cellular regulators.[11]

Other Phloroglucinol Derivatives from Agrimonia pilosa: New phloroglucinol derivatives

isolated from this plant have demonstrated cytotoxic activities against various cancer cell

lines, including HCT-116, MDA-MB-231, and PC-3.[4] Additionally, some dimeric

phloroglucinols have shown hepatoprotective activities against acetaminophen-induced liver

cell injury.[12]

Postulated Biological Activities of Agrimol D
Given its structural similarity to other bioactive phloroglucinols, it is plausible that Agrimol D
may possess one or more of the following activities:

Anticancer/Cytotoxic Effects: The phloroglucinol scaffold is a common feature in many

natural products with anticancer properties.

Anti-inflammatory Activity: Many phenolic compounds, including phloroglucinols, are known

to modulate inflammatory pathways.

Antioxidant Properties: The polyphenolic structure of Agrimol D suggests it may act as a

free radical scavenger.

Antimicrobial Activity: Phloroglucinol and its derivatives have been reported to have activity

against a range of microbial pathogens.[13]
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A Call for Further Research: It is imperative that future studies focus on the isolation of pure

Agrimol D and the systematic evaluation of its biological activities using a battery of in vitro

and in vivo assays. Mechanistic studies will also be crucial to elucidate its molecular targets

and signaling pathways.

Part 4: Experimental Protocols - A Representative
Workflow
While specific experimental protocols for Agrimol D are not readily available, the following

section provides a detailed, generalized workflow for the isolation and characterization of

phloroglucinol derivatives from Agrimonia pilosa. This protocol is based on established

phytochemical methodologies.

General Workflow for Isolation and Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b591320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-agrimol-d-cas-number-55576-64-2
https://www.benchchem.com/product/b591320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-agrimol-d-cas-number-55576-64-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Dried Agrimonia pilosa Plant Material

Step 1: Solvent Extraction
(e.g., Ethanol, Methanol)

Step 2: Liquid-Liquid Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

Step 3: Column Chromatography
(Silica gel, Sephadex LH-20)

Step 4: Preparative HPLC
(C18 column)

Step 5: Structure Elucidation
(NMR, MS, IR, UV-Vis)

End: Pure Agrimol D

Click to download full resolution via product page

Caption: General workflow for isolating Agrimol D.

Detailed Step-by-Step Methodology
Step 1: Extraction

Air-dry the whole plant material of Agrimonia pilosa and grind it into a coarse powder.
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Macerate the powdered plant material with 95% ethanol at room temperature for 72 hours,

with occasional shaking.

Filter the extract and concentrate it under reduced pressure using a rotary evaporator to

obtain a crude ethanol extract.

Step 2: Fractionation

Suspend the crude extract in water and perform sequential liquid-liquid partitioning with

solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.

Monitor the fractions for the presence of phloroglucinol derivatives using thin-layer

chromatography (TLC).

Step 3: Column Chromatography

Subject the ethyl acetate fraction, which is likely to be enriched with phloroglucinols, to

column chromatography on a silica gel column.

Elute the column with a gradient of n-hexane and ethyl acetate.

Collect the fractions and analyze them by TLC.

Pool the fractions containing compounds with similar TLC profiles.

Further purify the relevant fractions using a Sephadex LH-20 column with methanol as the

mobile phase.

Step 4: Preparative High-Performance Liquid Chromatography (HPLC)

Perform final purification of the fractions containing Agrimol D using preparative HPLC on a

C18 column.

Use a mobile phase consisting of a gradient of methanol and water or acetonitrile and water.

Monitor the elution profile with a UV detector and collect the peak corresponding to Agrimol
D.
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Step 5: Structural Elucidation

Confirm the identity and structure of the isolated compound as Agrimol D using a

combination of spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, COSY, HMQC, HMBC): To

elucidate the detailed chemical structure.

Infrared (IR) Spectroscopy: To identify functional groups.

UV-Vis Spectroscopy: To determine the absorption maxima.

Conclusion and Future Directions
Agrimol D, with CAS number 55576-64-2, is a distinct phloroglucinol derivative from Agrimonia

pilosa. While its physicochemical properties are reasonably well-defined through computational

methods, a significant knowledge gap exists regarding its specific biological activities and

mechanisms of action. The therapeutic potential of its chemical class, evidenced by the

activities of related compounds like Agrimol B and other phloroglucinols from the same plant,

strongly suggests that Agrimol D is a promising candidate for further pharmacological

investigation.

Future research should prioritize the targeted isolation of Agrimol D in sufficient quantities for

comprehensive biological screening. Key areas of investigation should include its potential

anticancer, anti-inflammatory, antioxidant, and antimicrobial properties. Elucidating the

molecular targets and signaling pathways of Agrimol D will be crucial for its potential

development as a therapeutic agent. This guide provides a solid foundation for these future

endeavors, summarizing the current state of knowledge and offering a clear roadmap for the

scientific community to unlock the full potential of this intriguing natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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